Cas no 740768-99-4 (Azetidine-3-carboxamide)

Azetidine-3-carboxamide is a heterocyclic organic compound featuring a four-membered azetidine ring with a carboxamide functional group at the 3-position. This structure imparts unique reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its constrained ring system enhances conformational rigidity, which can improve binding affinity in drug design. The carboxamide group offers sites for further derivatization, enabling the development of targeted bioactive molecules. Azetidine-3-carboxamide is particularly useful in medicinal chemistry for constructing protease inhibitors, receptor modulators, and other small-molecule therapeutics. Its stability and synthetic accessibility further contribute to its utility in research and industrial applications.

Azetidine-3-carboxamide structure

Product Name:Azetidine-3-carboxamide

CAS No:740768-99-4

MF:C₄H₈N₂O

MW:100.119120597839

MDL:MFCD10565784

CID:1040664

PubChem ID:17931405

Update Time:2025-05-27

Azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- Azetidine-3-carboxamide
- LogP
- 3-AZETIDINECARBOXAMIDE
- FT-0684717
- AM20100716
- 3-AzetidinecarboxaMide HCl
- SCHEMBL1366389
- AKOS006305027
- A838006
- DTXSID40591629
- VALZSZJVEFACEZ-UHFFFAOYSA-N
- CS-0053755
- AZETIDINE-3-CARBOXYLIC ACID AMIDE
- J-511747
- AS-33442
- 740768-99-4
- MFCD10565784
- PB14800
- EN300-81881
- SY032525
- F2158-1524
- DB-348136
- MDL： MFCD10565784
- Inchi： 1S/C4H8N2O/c5-4(7)3-1-6-2-3/h3,6H,1-2H2,(H2,5,7)
- InChI Key： VALZSZJVEFACEZ-UHFFFAOYSA-N
- SMILES： O=C(C1CNC1)N

Computed Properties

Exact Mass: 100.06374
Monoisotopic Mass: 100.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 87.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1A^2
XLogP3: -1.5

Experimental Properties

Density: 1.171
Boiling Point: 300.9°C at 760 mmHg
Flash Point: 135.8°C
Refractive Index: 1.503
PSA: 55.12

Azetidine-3-carboxamide Pricemore >>

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